Cas no 1804350-31-9 (3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804350-31-9
• MF: C₉H₆F₃IN₂O
• MW: 342.056424617767
• CID: 4834680
• Update Time: 2025-06-08

3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H6F3IN2O/c1-5-8(13)6(2-3-14)7(4-15-5)16-9(10,11)12/h4H,2H2,1H3
• InChI Key： YUAKDRJYJJLLCD-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC=C(C=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile

Professional Introduction to 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804350-31-9)

3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile, with the CAS number 1804350-31-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including an iodo substituent, a methyl group, a trifluoromethoxy group, and an acetonitrile moiety, makes this molecule a versatile intermediate in the synthesis of various bioactive agents.

The nomenclature of this compound provides a clear insight into its chemical structure. The "3-Iodo" indicates the presence of an iodine atom at the third position of the pyridine ring, while "2-methyl" signifies a methyl group at the second position. The "5-(trifluoromethoxy)" denotes a trifluoromethoxy group attached to the fifth position, and "4-acetonitrile" specifies the presence of an acetonitrile group at the fourth position. This precise arrangement of functional groups contributes to the unique reactivity and biological properties of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The compound 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile has emerged as a valuable building block in synthetic chemistry due to its ability to undergo various transformations that can lead to the development of new drugs. For instance, the iodo substituent can participate in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, which are essential for constructing complex molecular architectures.

The trifluoromethoxy group is particularly noteworthy as it introduces electron-withdrawing effects that can modulate the reactivity and binding properties of the molecule. This feature has been exploited in the design of ligands for enzyme inhibition and receptor binding studies. Furthermore, the acetonitrile moiety can serve as a handle for further functionalization via nucleophilic addition or substitution reactions, allowing for the introduction of additional pharmacophores.

Recent studies have highlighted the potential applications of this compound in the development of small-molecule inhibitors for various targets. For example, researchers have explored its utility in generating inhibitors for kinases and other enzymes involved in cancer signaling pathways. The combination of an iodine atom and a trifluoromethoxy group provides a favorable balance between lipophilicity and metabolic stability, which are crucial factors in drug design.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. Compounds like 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile have been investigated for their potential as antiviral, anti-inflammatory, and anticancer agents. The structural diversity offered by this compound allows chemists to fine-tune its properties through strategic modifications, leading to optimized pharmacological profiles.

In addition to its synthetic utility, this compound has also been studied for its role in material science applications. Pyridine derivatives are known to exhibit interesting electronic properties, making them suitable candidates for use in organic electronics and photovoltaic devices. The presence of electron-withdrawing groups such as trifluoromethoxy can enhance charge transport properties, which is beneficial for applications in optoelectronic materials.

The synthesis of 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the iodo substituent, methylation to add the methyl group, etherification to incorporate the trifluoromethoxy group, and nitrile formation to introduce the acetonitrile moiety. Each step requires careful optimization to ensure high yield and purity.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has been instrumental in characterizing the structure of this compound and understanding its reactivity. These methods provide detailed information about atomic connectivity, functional group environments, and molecular geometry, which are essential for elucidating reaction mechanisms and designing novel derivatives.

In conclusion, 3-Iodo-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804350-31-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new synthetic strategies and biological functions associated with pyridine derivatives, compounds like this one will undoubtedly play a crucial role in advancing drug discovery efforts.